Cas no 1183675-62-8 (3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 1183675-62-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4575877
• Update Time: 2025-07-18

3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-(2,2,2-trifluoroethoxy)-
• 3-Amino-4-(2,2,2-trifluoroethoxy)benzoic Acid
• 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)4-16-7-2-1-5(8(14)15)3-6(7)13/h1-3H,4,13H2,(H,14,15)
• InChI Key： VUNBQAMLJWERBW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC(F)(F)F)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid

3-Amino-4-(2,2,2-Trifluoroethoxy)Benzoic Acid: An Overview of a Versatile Compound (CAS No. 1183675-62-8)

3-Amino-4-(2,2,2-trifluoroethoxy)benzoic acid (CAS No. 1183675-62-8) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, including drug development and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this intriguing molecule.

The molecular structure of 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid is particularly noteworthy. It consists of a benzene ring substituted with an amino group at the 3-position and a trifluoroethoxy group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the trifluoroethoxy group introduces significant electronic effects due to the electronegativity of fluorine atoms.

Recent studies have highlighted the importance of fluorinated compounds in drug design and development. Fluorine atoms can enhance the lipophilicity, metabolic stability, and bioavailability of molecules, making them valuable for optimizing drug candidates. 3-Amino-4-(2,2,2-trifluoroethoxy)benzoic acid is no exception. Its unique combination of functional groups makes it a promising scaffold for the design of novel therapeutic agents.

In terms of synthesis, several methods have been reported for the preparation of 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid. One common approach involves the reaction of 4-hydroxybenzoic acid with trifluoroethyl triflate followed by amination to introduce the amino group. Another method involves the direct synthesis from 4-trifluoroethoxyaniline through a series of chemical transformations. These synthetic routes provide flexibility in terms of scale-up and optimization for industrial applications.

The biological activity of 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid has been explored in various contexts. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated potential as an antitumor agent by interfering with cell proliferation and inducing apoptosis in cancer cells. These findings underscore its versatility and potential as a lead compound for further drug development.

In the realm of medicinal chemistry, 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid has been used as a building block for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have incorporated this compound into prodrugs designed to improve drug delivery and reduce side effects. The ability to modify the structure through derivatization opens up numerous possibilities for optimizing pharmacological profiles.

Beyond its direct applications in drug development, 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid has also found use in other areas of chemical research. Its unique electronic properties make it suitable for use as a ligand in coordination chemistry and as a functionalized material in materials science. These diverse applications highlight the compound's broad utility across multiple scientific disciplines.

In conclusion, 3-amino-4-(2,2,2-trifluoroethoxy)benzoic acid (CAS No. 1183675-62-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.